![molecular formula C17H13ClN2O3 B4620212 N-(3-chloro-2-methylphenyl)-5-(3-hydroxyphenyl)-3-isoxazolecarboxamide](/img/structure/B4620212.png)
N-(3-chloro-2-methylphenyl)-5-(3-hydroxyphenyl)-3-isoxazolecarboxamide
Overview
Description
N-(3-chloro-2-methylphenyl)-5-(3-hydroxyphenyl)-3-isoxazolecarboxamide is a compound of interest due to its structural uniqueness and potential applications in various fields of chemistry and biochemistry. Its analysis spans across synthesis methods, molecular and physical characteristics, chemical behaviors, and its interaction with different substances.
Synthesis Analysis
The synthesis of compounds similar to N-(3-chloro-2-methylphenyl)-5-(3-hydroxyphenyl)-3-isoxazolecarboxamide often involves complex chemical reactions, including heterocyclization, carbonyl activation, and condensation processes. For instance, a study discusses the one-pot synthesis of dendritic polyamides, which illustrates the type of multi-step synthetic processes that might be relevant (Yamakawa et al., 1999).
Scientific Research Applications
Isoxazole Derivatives in Scientific Research
Synthesis and Characterization : Isoxazole derivatives have been synthesized and characterized for various applications, including their potential as antimicrobial agents. For instance, a study explored the synthesis of N-{5-[(2-chlorophenyl)methylene]-2-(4-hydroxyphenyl)-4-oxo(1,3-thiazolidin-3-yl)}{4-[2-(4-methylphenyl)-4-oxo(3-hydroquinazolin-3-yl)]phenyl}carboxamides, assessing their in vitro antibacterial and antifungal activities against various pathogens (Desai, Dodiya, & Shihora, 2011).
Chemoselective Nucleophilic Chemistry : Research on 3-(arylthiomethyl)isoxazole-4,5-dicarboxamides has contributed to the field by demonstrating chemoselective nucleophilic chemistry and evaluating insecticidal activity, showcasing the versatility of isoxazole derivatives in developing potential insecticides (Yu et al., 2009).
Anticonvulsant Agents : N-aryl isoxazolecarboxamides and N-isoxazolylbenzamides have been investigated for their anticonvulsant properties. This research highlights the potential therapeutic applications of isoxazole derivatives in treating seizures, emphasizing the importance of structural modifications for enhancing activity (Lepage et al., 1992).
Antitumor Activity : The exploration of isoxazole derivatives for antitumor activity has led to the identification of compounds with potential chemotherapeutic applications. A study on N-phenyl-5-carboxamidyl isoxazoles showed significant activity against colon cancer cells, suggesting the inhibition of specific signaling pathways as a mechanism of action (Shaw et al., 2012).
properties
IUPAC Name |
N-(3-chloro-2-methylphenyl)-5-(3-hydroxyphenyl)-1,2-oxazole-3-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H13ClN2O3/c1-10-13(18)6-3-7-14(10)19-17(22)15-9-16(23-20-15)11-4-2-5-12(21)8-11/h2-9,21H,1H3,(H,19,22) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RLWXACXIXAKOTI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC=C1Cl)NC(=O)C2=NOC(=C2)C3=CC(=CC=C3)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H13ClN2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
328.7 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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